[(2R,3S,4S,5R,6R)-3,4,5-Tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
[(2R,3S,4S,5R,6R)-3,4,5-Tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
Brand Name:
Vulcanchem
CAS No.:
147948-52-5
VCID:
VC0133820
InChI:
InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1
SMILES:
CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Molecular Formula:
C27H43NO9S
Molecular Weight:
557.7 g/mol
[(2R,3S,4S,5R,6R)-3,4,5-Tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
CAS No.: 147948-52-5
Main Products
VCID: VC0133820
Molecular Formula: C27H43NO9S
Molecular Weight: 557.7 g/mol
CAS No. | 147948-52-5 |
---|---|
Product Name | [(2R,3S,4S,5R,6R)-3,4,5-Tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate |
Molecular Formula | C27H43NO9S |
Molecular Weight | 557.7 g/mol |
IUPAC Name | [(2R,3S,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate |
Standard InChI | InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1 |
Standard InChIKey | QCEYERYMOHEQHK-ICBNADEASA-N |
Isomeric SMILES | CC(C)(C)C(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
SMILES | CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
Canonical SMILES | CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C |
PubChem Compound | 16212855 |
Last Modified | Nov 11 2021 |
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